![molecular formula C24H23ClF3N7OS B1193490 SLC4011540](/img/no-structure.png)
SLC4011540
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Overview
Description
SLC4011540 is a potent and selective SphK1/2 dual inhibitor (hSphK1 Ki = 120 nM, hSphK2 Ki = 90 nM).
Scientific Research Applications
Science Learning Cycle Method
- Enhancing Conceptual Understanding in Physics : A study utilized the Science Learning Cycle (SLC) method to improve scientific literacy and independence in physics learning among secondary vocational school students. The research found that applying the SLC method resulted in better conceptual understanding and student independence compared to traditional learning methods (Sulisworo & Sutadi, 2017).
Scientific Literacy Circles Method
- Improving Students' Scientific Literacy Skills : Another study investigated the effectiveness of the Science Literacy Circles (SLC) method on students' scientific literacy skills. The research concluded that students who engaged with the SLC method demonstrated higher achievements in scientific literacy across various aspects compared to those who did not (Anggraini & Nazip, 2022).
Scientific Learning for Higher Order Thinking Skills
- Training Higher Order Thinking Skills (HOTS) : Research on Scientific Learning (SL) highlighted its effectiveness in training students' HOTS, including critical thinking and problem-solving abilities. This approach also improved social skills such as communication and collaboration among students (Mariyam, 2020).
Fostering Scientific Literacy and Critical Thinking
- Elementary Science Education : A study focused on developing learning experiences that promote scientific literacy (SL) and critical thinking (CT) in elementary science education. The results supported the effectiveness of these experiences in significantly influencing students’ CT and SL, preparing them as responsible citizens in a science and technology-driven world (Vieira & Tenreiro-Vieira, 2016).
properties
Molecular Formula |
C24H23ClF3N7OS |
---|---|
Molecular Weight |
550.0012 |
IUPAC Name |
(S)-Amino(2-((3-(4-((4-(3-(trifluoromethyl)phenyl)thiazol-2-yl)-amino)phenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrrolidin-1-yl)-methaniminium Chloride |
InChI |
InChI=1S/C24H22F3N7OS.ClH/c25-24(26,27)16-4-1-3-15(11-16)19-13-36-23(31-19)30-17-8-6-14(7-9-17)21-32-20(35-33-21)12-18-5-2-10-34(18)22(28)29;/h1,3-4,6-9,11,13,18H,2,5,10,12H2,(H3,28,29)(H,30,31);1H/t18-;/m0./s1 |
InChI Key |
QNQOQMJGGNKMLR-FERBBOLQSA-N |
SMILES |
[NH2+]=C(N)N1[C@H](CC2=NC(C3=CC=C(NC4=NC(C5=CC=CC(C(F)(F)F)=C5)=CS4)C=C3)=NO2)CCC1.[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SLC4011540; SLC-4011540; SLC 4011540. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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